Cas no 279248-43-0 (Pyridine,2-bromo-5-nitro-, 1-oxide)

Pyridine,2-bromo-5-nitro-, 1-oxide structure
279248-43-0 structure
Product Name:Pyridine,2-bromo-5-nitro-, 1-oxide
CAS No:279248-43-0
MF:C5H3BrN2O3
MW:218.992920160294
CID:248227
PubChem ID:11458645
Update Time:2025-04-19

Pyridine,2-bromo-5-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Pyridine,2-bromo-5-nitro-, 1-oxide
    • 2-bromo-5-nitro-1-oxidopyridin-1-ium
    • 2-BROMO-5-NITROPYRIDINE-1-OXIDE
    • 2-Brom-5-nitropyridin-1-oxid
    • 2-Bromo-5-nitropyridine 1-oxide
    • 2-Bromo-5-nitropyridine-1-oxyde
    • 2-Bromo-5-nitro-1-oxo-1lambda~5~-pyridine
    • J-400270
    • DTXSID50466531
    • 279248-43-0
    • 2-BROMO-5-NITROPYRIDINE-N-OXIDE
    • Inchi: 1S/C5H3BrN2O3/c6-5-2-1-4(8(10)11)3-7(5)9/h1-3H
    • InChI Key: XVLKCMJXHYMDLK-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=[N+]1[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 217.93269
  • Monoisotopic Mass: 217.93270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • PSA: 70.08

Pyridine,2-bromo-5-nitro-, 1-oxide Related Literature

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent